Cas no 1634-04-4 (tert-Butyl methyl ether)

• Product Name: tert-Butyl methyl ether
• CAS No: 1634-04-4
• MF: C₅H₁₂O
• MW: 88.1481819152832
• MDL: MFCD00008812
• CID: 41710
• PubChem ID: 87563944
• Update Time: 2026-02-03

tert-Butyl methyl ether Chemical and Physical Properties

Names and Identifiers

• Tert-butyl methyl ether
• MTBE
• 2-methoxy-2-methylpropane
• methyl t-butyl ether
• Methyl Tertiary Butyl Ether
• Methyl Tertiary Butyl Ether (MTBE)
• Methyl tert-Butyl Ether
• tert-Butyl methyl ether (methyl tert-butyl ether)
• tert-Butyl methyl ether (methyl tert-butyl ether)neat
• 2-methoxy-2-methyl
• ARCOPURE(R) MTBE
• BOC-L-ARG(MTR)-OH
• Driveron
• HP-MTBE
• MBT-ETHER
• MTB
• MTBE,Methyl tert-butyl ether
• tert-BuOCH3
• tert-butyl-methyl-ether
• tert-C4H9OCH3
• 2-Methyl-2-methoxy propane
• Methyl-tert-bu
• BOC-ARG(MTR)-OH
• t-Butyl Methyl Ether, Super Dehydrated
• tert.butylmethyl ether
• Q412346
• t-BuOMe
• B0991
• Propane, 2-methoxy-2-methyl-
• methyl-tert.butylether
• Methyl tertiary-butyl ether
• MTBE ACS grade
• NCGC00258736-01
• tert-butyl-methylether
• 1634-04-4
• DTXCID30833
• methyl tert.-butylether
• 4-01-00-01615 (Beilstein Handbook Reference)
• methyl tertbutyl ether
• EINECS 216-653-1
• TERT-BUTOXYMETHANE
• methyl-tertiarybutyl ether
• tert.-butyl-methylether
• tert-buty methyl ether
• Tert butyl methyl ether
• Tertiary butyl methyl ether
• NCGC00091717-01
• tert-Butyl methyl ether, p.a., 99.5%
• UN 2398
• MFCD00008812
• tert-Butyl methyl ether, anhydrous, 99.8%
• tert-Butyl methyl ether, United States Pharmacopeia (USP) Reference Standard
• methylterbutyloxide
• tert-Butyl methyl ether, PRA grade, >=99%
• EC 216-653-1
• HSDB 5847
• DTXSID3020833
• tert butylmethyl ether
• 1,1-dimethylethyl methyl ether
• tert.-butylmethylether
• tert-Butylmethyl ether, HPLC Grade
• Methyl-tert-butylether
• AMY11032
• tert-BuOMe
• 2-Methyl-2-methoxypropane
• Methyl tert-butyl ether [UN2398] [Flammable liquid]
• J-509782
• T-BUTYL METHYL ETHER
• tert.-butyl methyl ether
• tert.-butyl-methyl ether
• tert-Butyl methyl ether, ACS reagent, >=99.0%
• Epitope ID:122671
• Methyl-tert-butyl ether
• Methyl tert-butyl ether 2000 microg/mL in Methanol
• tert -butylmethylether
• (METHYL)(TERT-BUTYL)ETHER
• T-BUTYL METHYL ETHER [INCI]
• methyl-tertbutyl-ether
• methyl-tert.butyl ether
• 29I4YB3S89
• Tert-butyl methylether
• tert-Butyl methyl ether, for HPLC, >=99.8%
• CHEBI:27642
• tert.-butyl-methyl-ether
• tert-butyl-methyl ether
• 1219795-06-8
• AKOS000121105
• CHEMBL1452799
• methyltertbutyl ether
• t-butylmethyl ether
• tert-butylmethyether
• tBME
• tert-Butyl methyl ether, LR, >=99%
• methyl-tert.-butylether
• tert-Butylmethyl ether 100 microg/mL in Methanol
• Methyl-t-butyl ether
• TERT-BUTYLMETHYL ETHER [USP-RS]
• tert.butyl methyl ether
• methyltertbutylether
• metyl tert-butyl ether
• t-butyl-methylether
• tert-Butyl methyl ether, for HPLC, >=99.9%
• METHYL TERT-BUTYL ETHER [IARC]
• tert-Butyl methyl ether, AR, >=99.5%
• Methyl-tert-butylether 100 microg/mL in Methanol
• t-butyl methyi ether
• tertbutyl methyl ether
• tert-Butyl methyl ether, puriss. p.a., >=99% (GC)
• CCRIS 7596
• METHYL TERT-BUTYL ETHER [MI]
• tert-Butylmethyl ether
• methyl tert.butyl ether
• methyl-tert. butylether
• tertbutylmethyl ether
• tert-Butyl methyl ether, HPLC grade
• Methyl 1,1-dimethylethyl ether
• tert. butylmethylether
• tert.butyl-methylether
• tert-Butyl methyl ether, HPLC grade, for HPLC, 99.8%
• tertiary butylmethyl ether
• methyl-t-butylether
• UN2398
• BRN 1730942
• methyl tert.-butyl ether
• t-butyl-methyl-ether
• Tox21_201184
• (CH3)3COCH3
• Methyl tert butyl ether
• tertiary-butyl methyl ether
• tert. butyl-methylether
• methyltert-butyl ether
• tert-buyl methyl ether
• methyl ter-butyl ether
• CAS-1634-04-4
• Methyl tert-butyl ether (MTBE) 1000 microg/mL in Methanol
• tert-butylmethylether
• t-butyl-methyl ether
• methy tert-butyl ether
• MeOtBu
• InChI=1/C5H12O/c1-5(2,3)6-4/h1-4H
• tert.-butylmethyl ether
• tertbutylmethylether
• tert-Butyl methyl ether, analytical standard
• NCGC00091717-02
• tBuOMe
• t-butylmethylether
• UNII-29I4YB3S89
• t-butyl methylether
• methyl-tert. butyl ether
• ter-butyl methyl ether
• tert-Butyl methyl ether, puriss. p.a., >=99.5% (GC)
• Ether, tert-butyl methyl
• NS00008307
• methylt-butyl ether
• methyl-tert butyl ether
• 2-methoxy-2-methyl-propane
• tert-Butyl methyl ether, SAJ special grade, >=99.0%
• methyl t-butylether
• methyl tert-butylether
• methyl tert.- butyl ether
• tert-Butyl Methyl Ether, Pharmaceutical Secondary Standard; Certified Reference Material
• tertbutyl(methyl)ether
• tert.butylmethylether
• tert. butyl-methyl-ether
• tert-Butyl methyl ether, reagent grade, 98%
• tert-butyl-d9 methyl ether
• methyl-tert-butyl-ether
• tert-Butyl methyl ether, for HPLC, >=99.8% (GC)
• MTBE ACS grade trace metal grade, stainless steel drum
• tert-Butyl methyl ether, reagent grade, >=98%
• tert.-butyl methylether
• tert. Butyl methyl ether
• methyl-tertbutyl ether
• METHYL TERTARY BUTYL ETHER; MTBE
• tert-Butyl methyl ether 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• tert-Butyl methyl ether 99%, SuperDry, Water≤50 ppm (by K.F.)
• methyl tert-butyl ether（MTBE）
• DB-030412
• 2Methyl2methoxypropane
• 2Methoxy2methylpropane
• METHYL TERT-BUTYL ETHER (IARC)
• Metil-terc-butileter (Spanish)
• TERT-BUTYLMETHYL ETHER (USP-RS)
• methyl tertiarybutyl ether
• tbutyl methyl ether
• Ether methyl tert-butylique
• Propane, 2methoxy2methyl
• Methyl-1,1-dimethylethyl ether
• Ether methyl tert-butylique (French)
• 216-653-1
• methoxy-2-methyl propane
• Methyl 1,1dimethylethyl ether
• Ether, tertbutyl methyl
• 2-methoxy-2-methyl propane
• Metil-terc-butileter
• tert-Butyl methyl ether

• MDL： MFCD00008812
• Inchi： 1S/C5H12O/c1-5(2,3)6-4/h1-4H3
• InChI Key： BZLVMXJERCGZMT-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)C
• BRN： 1730942

Computed Properties

• Exact Mass: 88.08880
• Monoisotopic Mass: 88.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 33.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Colorless liquid with ether like odor. [1]
• Density: 0.74 g/mL at 25 °C(lit.)
• Melting Point: -110 °C
• Boiling Point: 55-56 °C(lit.)
• Flash Point: Fahrenheit: -27.4 ° f
  Celsius: -33 ° c
  
• Refractive Index: n20/D 1.369(lit.)
• Solubility: 42g/l
• Water Partition Coefficient: 51 g/L (20 ºC)
• Stability/Shelf Life: Stable, but may form explosive peroxides in contact with air. Extremely flammable - note low flash point. Incompatible with strong oxidizing agents.
• PSA: 9.23000
• LogP: 1.43130
• Freezing Point: -108.6℃
• Merck: 6032
• Relative Polarity: 0.124
• Vapor Pressure: 4.05 psi
• Solubility: Insoluble in water, easily soluble in ethanol and diethyl ether. [14]

tert-Butyl methyl ether Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315
• Warning Statement： P210
• Hazardous Material transportation number：UN 2398 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-38
• Safety Instruction： S9-S16-S24-S45-S36/37
• FLUKA BRAND F CODES：3-10
• RTECS：KN5250000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R38
• Explosive Limit：1.5-8.5%(V)
• HazardClass：3
• PackingGroup：II
• Toxicity：. LC50 in mice (15 min): 1.6 mmol/liter of atmosphere (Marsh)
• TSCA：Yes
• Storage Condition：20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Solvents

Additional information on tert-Butyl methyl ether

Professional Introduction to Tert-Butyl Methyl Ether (CAS No. 1634-04-4)

Tert-butyl methyl ether, also known by its CAS number 1634-04-4, is a highly versatile and widely utilized compound in the field of organic chemistry and industrial applications. This compound, characterized by its molecular formula C₅H₁₂O, belongs to the class of ethers and is renowned for its excellent solvent properties, making it an indispensable tool in both laboratory research and large-scale industrial processes.

The unique structural configuration of tert-butyl methyl ether imparts it with a high degree of chemical stability and reactivity, which are critical factors in its application across various domains. Its molecular structure consists of a tert-butyl group attached to a methyl ether moiety, this arrangement contributes to its low polarity and high boiling point, rendering it an effective solvent for a broad spectrum of organic reactions.

In recent years, significant advancements have been made in the application of tert-butyl methyl ether in the realm of pharmaceutical synthesis. Researchers have discovered that this compound serves as an optimal medium for facilitating reactions involving sensitive organic molecules. Its ability to dissolve a wide range of substrates without causing degradation has made it a preferred choice in the synthesis of complex pharmaceutical intermediates. For instance, studies have demonstrated its efficacy in promoting the resolution of racemic mixtures, a crucial step in the development of enantiomerically pure drugs.

The role of tert-butyl methyl ether extends beyond pharmaceuticals into the realm of analytical chemistry. Its high boiling point and low solubility in water make it an excellent candidate for gas chromatography (GC) applications, particularly when analyzing volatile organic compounds. Recent research has highlighted its use in detecting trace amounts of environmental pollutants, showcasing its potential in environmental monitoring and toxicology studies.

Industrial applications of CAS No. 1634-04-4 are equally noteworthy. The compound is widely employed as an extraction solvent in petrochemical refining processes, where it aids in the separation of various hydrocarbon fractions. Moreover, its stability under extreme temperatures has led to its incorporation into specialized coatings and adhesives that require resistance to heat and chemical exposure.

The safety profile of tert-butyl methyl ether is another area where it has garnered attention. Unlike some traditional solvents that pose health risks, this compound exhibits low toxicity when handled under appropriate conditions. However, it is imperative to employ proper ventilation and personal protective equipment during its use due to its flammability characteristics. Recent studies have also explored its biodegradability, indicating that under controlled environmental conditions, it can be safely metabolized by microbial ecosystems.

In conclusion, the multifaceted applications of Tert-butyl methyl ether (CAS No. 1634-04-4) underscore its importance in modern chemistry and industry. From facilitating precise pharmaceutical syntheses to enhancing analytical techniques and serving as a reliable solvent in industrial processes, this compound continues to play a pivotal role across multiple scientific disciplines. As research progresses, it is anticipated that new applications and innovative uses for this versatile ether will emerge, further solidifying its status as an essential chemical reagent.